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Compound Name: 2,4,6-Trimethylbenzylamine

Cat. No.: B1348386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Trimethylbenzylamine, a substituted aromatic amine, presents a unique reactivity profile

owing to the steric hindrance imposed by the three methyl groups on the benzene ring.[1] This

technical guide provides a preliminary investigation into the reactivity of this compound,

summarizing its synthesis, key reactions, and potential applications, with a focus on its utility in

organic synthesis and as a precursor for more complex molecules. The strategic placement of

the methyl groups influences its nucleophilicity and basicity, making it a subject of interest in

various chemical transformations. This document aims to serve as a foundational resource for

researchers exploring the incorporation of the 2,4,6-trimethylbenzyl moiety into novel chemical

entities.

Physicochemical Properties
A summary of the key physical and chemical properties of 2,4,6-trimethylbenzylamine is

presented in Table 1. This data is essential for its proper handling, storage, and application in

chemical reactions.
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Property Value

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol [2]

Appearance Solid

Boiling Point Approximately 232 °C[1]

Refractive Index 1.5360 to 1.5380[1]

CAS Number 40393-99-5[2]

IUPAC Name (2,4,6-trimethylphenyl)methanamine[2]

Table 1: Physicochemical Properties of 2,4,6-Trimethylbenzylamine

Synthesis of 2,4,6-Trimethylbenzylamine
The most common and efficient synthesis of 2,4,6-trimethylbenzylamine involves a two-step

process starting from mesitylene (1,3,5-trimethylbenzene). This method provides high yields

and purity.[1][3]

Synthesis Workflow
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Synthesis

Derivatization & Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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